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Compound of Interest

Compound Name: Platinic acid

Cat. No.: B14761530

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of

chloroplatinic acid (H₂PtCl₆) from elemental platinum. The primary and most established

method involves the dissolution of platinum metal in aqua regia, a freshly prepared mixture of

nitric acid and hydrochloric acid. This document details the underlying chemistry, experimental

protocols, and purification strategies, presenting quantitative data in a structured format for

clarity and comparison.

Introduction
Chloroplatinic acid is a crucial precursor in the synthesis of various platinum-containing

compounds, including numerous catalysts and anti-cancer drugs such as cisplatin. The reliable

and efficient synthesis of high-purity chloroplatinic acid is therefore of significant interest to the

research and pharmaceutical communities. The most common laboratory and industrial method

for its preparation is the reaction of platinum metal with aqua regia.[1][2][3]

The overall chemical reaction is complex but can be summarized as follows:

Pt + 4 HNO₃ + 6 HCl → H₂PtCl₆ + 4 NO₂ + 4 H₂O[1][4]
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This process involves the oxidation of platinum by nitric acid and the subsequent formation of

the stable hexachloroplatinate anion ([PtCl₆]²⁻) in the presence of hydrochloric acid.

Experimental Protocols
Several variations of the synthesis of chloroplatinic acid from platinum have been reported.

Below are detailed methodologies derived from various sources.

Standard Aqua Regia Method
This method is the most frequently cited procedure for dissolving platinum metal.

Materials:

Platinum metal (powder, foil, or wire)

Concentrated Hydrochloric Acid (HCl, 37%)

Concentrated Nitric Acid (HNO₃, 68-70%)

Deionized water

Procedure:

Preparation of Aqua Regia: In a suitable glass reactor, cautiously mix concentrated

hydrochloric acid and concentrated nitric acid in a 3:1 to 4:1 volumetric ratio. The mixture

should be prepared fresh for optimal reactivity.

Dissolution of Platinum: Immerse the platinum metal in the aqua regia solution. Gentle

heating (50-60 °C) can be applied to accelerate the dissolution process.[5] The reaction

vessel should be covered to minimize evaporation and loss of volatile reactants. The

dissolution is complete when no solid platinum remains.

Removal of Nitrosyl Chloride and Excess Nitric Acid: After the platinum has completely

dissolved, the resulting solution contains residual nitric acid and dissolved nitrogen oxides

(like nitrosyl chloride, NOCl), which can interfere with subsequent applications. To remove

these, repeatedly add small portions of concentrated hydrochloric acid to the solution and
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heat gently (around 100 °C).[5][6] This step is complete when the evolution of brown fumes

(NO₂) ceases.

Crystallization: Concentrate the purified solution by gentle heating or evaporation at room

temperature to obtain the reddish-brown crystals of chloroplatinic acid hexahydrate

(H₂PtCl₆·6H₂O).[6][7] Avoid excessive heating, as it can lead to decomposition.[6] For highly

pure crystals, a desiccator can be used for the final drying step.[6]

Modified Aqua Regia Method with Hydrogen Peroxide
A variation of the standard method involves the addition of hydrogen peroxide to aid in the

oxidation and ensure the platinum remains in the +4 oxidation state.

Procedure:

Follow steps 1 and 2 of the Standard Aqua Regia Method.

After the initial dissolution and removal of the bulk of nitrogen oxides, add a small amount of

hydrochloric acid and hydrogen peroxide.[8]

Heat the solution gently to concentrate it, promoting the formation of chloroplatinic acid and

removing excess acid and water.[8] This method aims to produce a high-purity granular

product.[8]

Quantitative Data Summary
The following table summarizes quantitative data from various reported syntheses of

chloroplatinic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/US10865121B2/en
https://www.youtube.com/watch?v=MlMj3VEYBMA
https://www.benchchem.com/product/b14761530/docs?utm_src=pdf-body#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://www.youtube.com/watch?v=MlMj3VEYBMA
https://www.youtube.com/watch?v=j24saNvsXGw
https://www.youtube.com/watch?v=MlMj3VEYBMA
https://www.youtube.com/watch?v=MlMj3VEYBMA
https://patents.google.com/patent/CN101549891B/en
https://www.benchchem.com/product/b14761530/docs?utm_src=pdf-body#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://patents.google.com/patent/CN101549891B/en
https://patents.google.com/patent/CN101549891B/en
https://www.benchchem.com/product/b14761530/docs?utm_src=pdf-body#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Method 1[5] Method 2[9] Method 3[8]

Platinum Input 30 mg (powder) 15 g Not specified

Aqua Regia

Composition

3.5 mL (37% HCl &

68% HNO₃)

300ml 30% HCl &

100ml 96% HNO₃
Not specified

Reaction Temperature 50-60 °C 170 °C 130 °C (concentration)

Purification Step

Repeated HCl

addition and heating

to 100 °C

Heating to 140 °C with

HCl addition

Addition of HCl and

H₂O₂

Product Form
Crystals of

H₂PtCl₆·6H₂O

Crystalline

Chloroplatinic Acid

Granular

Chloroplatinic Acid

Yield > 99% 97% 99.5%

Process Visualization
The following diagrams illustrate the key experimental workflow and the chemical

transformation involved in the synthesis of chloroplatinic acid.
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Caption: Experimental workflow for the synthesis of chloroplatinic acid.
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Caption: Key chemical transformations in chloroplatinic acid synthesis.

Safety Considerations
The synthesis of chloroplatinic acid involves the use of highly corrosive and toxic chemicals.

All procedures should be conducted in a well-ventilated fume hood, and appropriate personal

protective equipment (gloves, safety glasses, lab coat) must be worn. Aqua regia is extremely

corrosive and produces toxic nitrogen dioxide gas.[6] Chloroplatinic acid itself is also harmful if

ingested.[4]

Conclusion
The synthesis of chloroplatinic acid from platinum metal using aqua regia is a well-established

and reliable method. By carefully controlling reaction conditions and implementing appropriate

purification steps, high yields of high-purity product can be obtained. The choice of a specific

protocol may depend on the desired final purity, scale of the reaction, and available equipment.

The quantitative data and detailed methodologies provided in this guide serve as a valuable

resource for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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